Cas no 1067658-27-8 ((2R)-2-amino-2-(4-chlorophenyl)ethanol)

• Product Name: (2R)-2-amino-2-(4-chlorophenyl)ethanol
• CAS No: 1067658-27-8
• MF: C₈H₁₀ClNO
• MW: 171.624101161957
• MDL: MFCD09253717
• CID: 842625
• PubChem ID: 42579781
• Update Time: 2025-06-08

(2R)-2-amino-2-(4-chlorophenyl)ethanol Chemical and Physical Properties

Names and Identifiers

• (R)-3-Amino-3-(4-chlorophenyl)propan-1-ol
• (R)-2-amino-2-(4-chlorophenyl)ethanol
• (R)-3-Amino-3-(4-chloro-phenyl)-propan-1-ol
• SCHEMBL1307450
• (2R)-2-Amino-2(4-chlorophenyl)ethan-1-ol
• J3.551.975K
• AKOS015927656
• MFCD09253717
• CS-0089913
• (2R)-2-amino-2-(4-chlorophenyl)ethan-1-ol
• EN300-332552
• AJASJZNNGLIKBY-QMMMGPOBSA-N
• N10528
• AS-49778
• (R)-2-(4-Chlorophenyl)-2-aminoethanol
• (2R)-2-AMINO-2-(4-CHLOROPHENYL)ETHANOL
• 1067658-27-8
• DB-289757
• (2R)-2-amino-2-(4-chlorophenyl)ethanol

• MDL： MFCD09253717
• Inchi： 1S/C8H10ClNO/c9-7-3-1-6(2-4-7)8(10)5-11/h1-4,8,11H,5,10H2/t8-/m0/s1
• InChI Key： AJASJZNNGLIKBY-QMMMGPOBSA-N
• SMILES： ClC1C=CC(=CC=1)[C@H](CO)N

Computed Properties

• Exact Mass: 185.06086
• Monoisotopic Mass: 171.0450916g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 113
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.8
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• PSA: 46.25

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Chlorobenzenes
• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Chlorobenzenes

Additional information on (2R)-2-amino-2-(4-chlorophenyl)ethanol

Introduction to (2R)-2-amino-2-(4-chlorophenyl)ethanol (CAS No. 1067658-27-8)

Chemical compounds play a pivotal role in the advancement of pharmaceutical research and development, particularly in the synthesis of novel bioactive molecules. One such compound, (2R)-2-amino-2-(4-chlorophenyl)ethanol, with the CAS number 1067658-27-8, has garnered significant attention in recent years due to its unique structural and pharmacological properties. This compound belongs to a class of chiral amines that are widely explored for their potential therapeutic applications.

The molecular structure of (2R)-2-amino-2-(4-chlorophenyl)ethanol features a secondary amine group and a chlorophenyl moiety, which are key functional groups that contribute to its biological activity. The presence of the (R)-configuration at the stereocenter enhances its interactions with biological targets, making it a valuable scaffold for drug design. This compound has been extensively studied in the context of developing new medications targeting various diseases, including neurological disorders and inflammatory conditions.

Recent research has highlighted the significance of chiral amines in medicinal chemistry. The stereochemistry of these compounds can dramatically influence their pharmacokinetic and pharmacodynamic profiles. In particular, the (R)-enantiomer of (2R)-2-amino-2-(4-chlorophenyl)ethanol has shown promising results in preclinical studies, demonstrating potent activity against specific biological pathways. These findings have prompted further investigation into its potential as a lead compound for drug development.

The synthesis of (2R)-2-amino-2-(4-chlorophenyl)ethanol involves multi-step organic reactions that require precise control over reaction conditions to ensure high enantiomeric purity. Advanced synthetic methodologies, such as asymmetric hydrogenation and chiral resolution techniques, have been employed to achieve the desired stereochemical outcome. These synthetic strategies not only highlight the complexity of producing such compounds but also underscore the importance of innovative approaches in chemical synthesis.

In addition to its structural significance, (2R)-2-amino-2-(4-chlorophenyl)ethanol has been explored for its potential role in modulating enzyme activity. Enzymes are critical biological catalysts that play a vital role in numerous metabolic pathways. By targeting specific enzymes, this compound may offer therapeutic benefits in treating conditions characterized by enzymatic dysregulation. Preliminary studies have indicated that it can interact with various enzymes, potentially leading to the development of new enzyme inhibitors.

The pharmacological profile of (2R)-2-amino-2-(4-chlorophenyl)ethanol is further enhanced by its ability to cross the blood-brain barrier, making it a promising candidate for central nervous system (CNS) drug discovery. CNS disorders, such as Alzheimer's disease and Parkinson's disease, are major health challenges that require innovative therapeutic interventions. The compound's ability to penetrate this critical barrier opens up new avenues for developing treatments that target neurological disorders.

Moreover, the chemical properties of (2R)-2-amino-2-(4-chlorophenyl)ethanol make it suitable for further derivatization to create novel analogs with enhanced biological activity. Researchers have been experimenting with various functional groups and substituents to optimize its pharmacological properties. These derivatives may exhibit improved efficacy and reduced side effects compared to the parent compound, offering new hope for patients suffering from chronic diseases.

The regulatory landscape for pharmaceutical compounds like (2R)-2-amino-2-(4-chlorophenyl)ethanol is stringent, requiring thorough characterization and validation before clinical use. Regulatory agencies impose strict guidelines to ensure the safety and efficacy of new drugs. Compliance with these regulations is essential for advancing promising candidates from preclinical stages to clinical trials. The journey from laboratory discovery to market approval is long and challenging but crucial for bringing new therapies to patients in need.

In conclusion, (2R)-2-amino-2-(4-chlorophenyl)ethanol represents a significant advancement in pharmaceutical chemistry due to its unique structural features and potential therapeutic applications. Its role in drug development underscores the importance of chiral amines in modern medicine. As research continues to uncover new insights into its pharmacological properties, this compound holds promise for addressing various health challenges worldwide.